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Compound of Interest

Compound Name: (S,S)-TAPI-0

Cat. No.: B2782825 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the proper disposal procedures

for (S,S)-TAPI-0, a potent inhibitor of Tumor Necrosis Factor-α Converting Enzyme (TACE) and

matrix metalloproteinases (MMPs). Adherence to these guidelines is crucial for minimizing risks

and maintaining regulatory compliance.

I. Understanding (S,S)-TAPI-0: Key Data
(S,S)-TAPI-0 is a synthetic, solid organic compound utilized in research to study the roles of

TACE and MMPs in various biological processes. A summary of its key chemical and physical

properties is provided below to inform safe handling and disposal practices.
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Property Value Source

Chemical Name

N-((R)-2-

(hydroxycarbamoyl)methyl)-4-

methylpentanoyl)-L-3-(2-

naphthyl)alanyl-L-alanine

amide

Sigma-Aldrich

CAS Number 143457-40-3 Sigma-Aldrich

Molecular Formula C₂₄H₃₂N₄O₅ Sigma-Aldrich

Molecular Weight 456.53 g/mol Sigma-Aldrich

Physical Form Solid Sigma-Aldrich

Solubility
DMSO (5 mg/mL), 50% Acetic

Acid (1 mg/mL)
Sigma-Aldrich

Storage -20°C Sigma-Aldrich

Note: A specific Safety Data Sheet (SDS) for (S,S)-TAPI-0 was not located. The disposal

procedures outlined below are based on general best practices for chemical waste

management and the available data for this compound. Always consult your institution's

Environmental Health and Safety (EHS) office for specific guidance.

II. Step-by-Step Disposal Protocol
The proper disposal of (S,S)-TAPI-0, whether in solid form or dissolved in a solvent like DMSO,

requires careful segregation and handling to prevent contamination and ensure safety.

Experimental Workflow for Disposal:
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Step 1: Waste Identification & Segregation

Step 2: Containerization

Step 3: Waste Transfer

Step 4: Storage & Pickup

Identify (S,S)-TAPI-0 waste:
- Unused solid

- Contaminated labware
- Solutions (e.g., in DMSO)

Select a designated, compatible, and properly labeled
hazardous waste container.

For solid waste: Use a container for non-halogenated solid organic waste. For solutions in DMSO: Use a container for non-halogenated organic solvent waste.

Carefully transfer the waste into the designated container,
avoiding spills and generation of dust.

Ensure the container is securely sealed after waste addition.

Store the waste container in a designated satellite accumulation area.

Arrange for waste pickup by your institution's
Environmental Health & Safety (EHS) department.

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of (S,S)-TAPI-0 waste.
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Detailed Procedural Steps:

Waste Identification and Segregation:

Solid (S,S)-TAPI-0: Unused or expired solid (S,S)-TAPI-0 should be treated as chemical

waste.

Contaminated Materials: Any labware (e.g., pipette tips, microfuge tubes, gloves) that has

come into direct contact with (S,S)-TAPI-0 should be considered contaminated and

disposed of as solid chemical waste.

(S,S)-TAPI-0 Solutions: Solutions of (S,S)-TAPI-0, typically prepared in DMSO, must be

disposed of as liquid chemical waste. Do not dispose of these solutions down the drain.

Proper Containerization:

Use only approved hazardous waste containers provided by your institution's EHS

department.

For Solid Waste: Place solid (S,S)-TAPI-0 and contaminated labware into a designated

container for "Solid Organic Waste." Ensure the container is properly labeled with its

contents.

For Liquid Waste: Solutions of (S,S)-TAPI-0 in DMSO should be collected in a container

designated for "Non-Halogenated Organic Solvent Waste." It is crucial to ensure the

compatibility of the waste container with DMSO.

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name of the contents (i.e., (S,S)-TAPI-0 and any solvents), and the approximate

concentrations and volumes.

Storage:

Store waste containers in a designated and properly ventilated satellite accumulation area.

Keep containers securely closed except when adding waste.
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Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste. Follow their specific procedures for waste collection.

III. Signaling Pathway Inhibition by (S,S)-TAPI-0
(S,S)-TAPI-0 is a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a potent

inhibitor of TACE (also known as ADAM17). This inhibitory action blocks the shedding of

various cell surface proteins, including the precursor of Tumor Necrosis Factor-α (TNF-α).
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Caption: Inhibition of TACE-mediated pro-TNF-α cleavage by (S,S)-TAPI-0.

This diagram illustrates how (S,S)-TAPI-0 blocks the activity of TACE, thereby preventing the

release of soluble TNF-α from its membrane-bound precursor. This mechanism is central to its

function in research applications.

By adhering to these disposal procedures and understanding the nature of (S,S)-TAPI-0,

laboratory personnel can maintain a safe and compliant research environment. Always

prioritize safety and consult with your institution's EHS professionals for any specific questions

or concerns.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of (S,S)-TAPI-0].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2782825#s-s-tapi-0-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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